Cas no 305334-58-1 (Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-chloro-2-ethyl-3-methyl-)

Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-chloro-2-ethyl-3-methyl- structure
305334-58-1 structure
Product Name:Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-chloro-2-ethyl-3-methyl-
CAS No:305334-58-1
MF:C15H12ClN3
MW:269.728881835938
CID:3934232
PubChem ID:801114
Update Time:2025-07-01

Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-chloro-2-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-chloro-2-ethyl-3-methyl-
    • 1-chloro-2-ethyl-3-methylbenzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
    • 1-chloro-2-ethyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
    • CS-0328003
    • BDBM43400
    • 305334-58-1
    • 13-chloro-12-ethyl-11-methyl-1,8-diazatricyclo[7.4.0.0?,?]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
    • 1-chloranyl-2-ethyl-3-methyl-pyrido[1,2-a]benzimidazole-4-carbonitrile
    • STK105709
    • LPNVNULUGUFZGW-UHFFFAOYSA-N
    • VS-03295
    • AKOS000445093
    • BBL012350
    • SMR000175521
    • 1-chloro-2-ethyl-3-methyl-4-pyrido[1,2-a]benzimidazolecarbonitrile
    • 1-chloro-2-ethyl-3-methylpyrido [1,2-a]benzimidazole-4-carbonitrile
    • 1-chloro-2-ethyl-3-methyl-pyrido[1,2-a]benzimidazole-4-carbonitrile
    • Oprea1_082481
    • Oprea1_708295
    • cid_801114
    • SCHEMBL6310321
    • 13-chloro-12-ethyl-11-methyl-1,8-diazatricyclo[7.4.0.0(2),?]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile
    • 1-Chloro-2-ethyl-3-methyl-benzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
    • MLS000564439
    • UPCMLD0ENAT5748136:001
    • Z57190505
    • CHEMBL1577044
    • Inchi: 1S/C15H12ClN3/c1-3-10-9(2)11(8-17)15-18-12-6-4-5-7-13(12)19(15)14(10)16/h4-7H,3H2,1-2H3
    • InChI Key: LPNVNULUGUFZGW-UHFFFAOYSA-N
    • SMILES: C12C(C#N)=C(C)C(CC)=C(Cl)N1C1=CC=CC=C1N=2

Computed Properties

  • Exact Mass: 269.0719751Da
  • Monoisotopic Mass: 269.0719751Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 41.1Ų

Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-chloro-2-ethyl-3-methyl- Pricemore >>

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